Cas no 57422-77-2 (PBB 9)

PBB 9 structure
PBB 9 structure
Product Name:PBB 9
CAS No:57422-77-2
MF:C12H8Br2
MW:311.999921798706
CID:372433
PubChem ID:180583
Update Time:2025-04-19

PBB 9 Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,5-dibromo-
    • 1,4-dibromo-2-phenylbenzene
    • 2,5-Dibromobiphenyl
    • 2,5-Dibromobiphenyl50µg
    • 57422-77-2
    • UNII-WO0GQ8PV7P
    • 1,1'-Biphenyl, 2,5-dibromo
    • PBB 009
    • DTXSID5074763
    • InChI=1/C12H8Br2/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8
    • SCHEMBL3007914
    • PBB-No. 9
    • 1,1'-biphenyl, 2,5-dibromo-
    • PBB 9
    • NS00114374
    • 2,5-Dibromo-1,1'-biphenyl
    • Q27292742
    • WO0GQ8PV7P
    • 2,5-Dibromo-1,1'-biphenyl #
    • MFCD00152387
    • Inchi: 1S/C12H8Br2/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8H
    • InChI Key: MHQCPXUMZCNOSF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C1C=CC=CC=1)Br

Computed Properties

  • Exact Mass: 309.89900
  • Monoisotopic Mass: 309.899
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.667
  • Boiling Point: 332 °C at 760 mmHg
  • Flash Point: 179.4 °C
  • Refractive Index: 1.625
  • PSA: 0.00000
  • LogP: 4.87860

PBB 9 Pricemore >>

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